Cas no 220798-42-5 (3-(hydroxymethyl)benzene-1-sulfonamide)
220798-42-5 structure
Product Name:3-(hydroxymethyl)benzene-1-sulfonamide
CAS No:220798-42-5
MF:C7H9NO3S
MW:187.216260671616
MDL:MFCD18825601
CID:244035
PubChem ID:23133799
Update Time:2025-04-19
3-(hydroxymethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,3-(hydroxymethyl)-
- 3-(hydroxymethyl)Benzenesulfonamide
- 3-hydroxymethylbenzenesulfonamide
- VKZQCTHCVNLLCL-UHFFFAOYSA-N
- A1-49825
- AKOS013568392
- AS-37405
- CS-0378714
- 220798-42-5
- DTXSID50630891
- Z1216845276
- 3-(Hydroxymethyl)benzene-1-sulfonamide
- Benzenesulfonamide, 3-(hydroxymethyl)- (9CI)
- 3(hydroxymethyl)benzenesulfonamide
- SCHEMBL185757
- FT-0711304
- EN300-214658
- MFCD18825601
- SB84981
- DA-24897
- 3-(hydroxymethyl)benzene-1-sulfonamide
-
- MDL: MFCD18825601
- Inchi: 1S/C7H9NO3S/c8-12(10,11)7-3-1-2-6(4-7)5-9/h1-4,9H,5H2,(H2,8,10,11)
- InChI Key: VKZQCTHCVNLLCL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(CO)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 187.03000
- Monoisotopic Mass: 187.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- PSA: 88.77000
- LogP: 1.60740
3-(hydroxymethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H949978-10mg |
3-(hydroxymethyl)benzene-1-sulfonamide |
220798-42-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H949978-50mg |
3-(hydroxymethyl)benzene-1-sulfonamide |
220798-42-5 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | H949978-100mg |
3-(hydroxymethyl)benzene-1-sulfonamide |
220798-42-5 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Alichem | A019090184-250mg |
3-(Hydroxymethyl)benzenesulfonamide |
220798-42-5 | 95% | 250mg |
$298.10 | 2023-09-02 | |
| Alichem | A019090184-1g |
3-(Hydroxymethyl)benzenesulfonamide |
220798-42-5 | 95% | 1g |
$683.77 | 2023-09-02 | |
| abcr | AB494112-250mg |
3-(Hydroxymethyl)benzenesulfonamide; . |
220798-42-5 | 250mg |
€548.50 | 2025-02-19 | ||
| abcr | AB494112-1g |
3-(Hydroxymethyl)benzenesulfonamide; . |
220798-42-5 | 1g |
€1037.50 | 2025-02-19 | ||
| abcr | AB494112-250 mg |
3-(Hydroxymethyl)benzenesulfonamide; . |
220798-42-5 | 250mg |
€548.50 | 2023-06-15 | ||
| abcr | AB494112-1 g |
3-(Hydroxymethyl)benzenesulfonamide; . |
220798-42-5 | 1g |
€1037.50 | 2023-06-15 | ||
| Enamine | EN300-214658-0.05g |
3-(hydroxymethyl)benzene-1-sulfonamide |
220798-42-5 | 95% | 0.05g |
$157.0 | 2023-09-16 |
3-(hydroxymethyl)benzene-1-sulfonamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
220798-42-5 (3-(hydroxymethyl)benzene-1-sulfonamide) Related Products
- 6326-18-7(3,4-dimethylbenzene-1-sulfonamide)
- 113412-15-0(4-(1-Hydroxyethyl)benzene-1-sulfonamide)
- 362529-89-3([1,1'-Biphenyl]-3-sulfonamide,4'-(hydroxymethyl)-)
- 70-55-3(4-methylbenzene-1-sulfonamide)
- 67472-44-0(4-Hydroxymethylbenzenesulfonamide)
- 287476-18-0(Benzenesulfonamide-15N,4-methyl-)
- 1899-94-1(3-Methylbenzenesulfonamide)
- 636-76-0(3-Sulfamoylbenzoic acid)
- 850316-27-7([1,1'-Biphenyl]-4-sulfonamide,4'-(hydroxymethyl)-)
- 65270-84-0(2-(hydroxymethyl)benzene-1-sulfonamide)
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